Cas no 1213406-73-5 ((2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol
• CAS No: 1213406-73-5
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD09257031
• CID: 5593659
• PubChem ID: 96851163
• Update Time: 2025-05-27

(2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(2-CHLORO(4-PYRIDYL))ETHAN-1-OL
• 4-Pyridineethanol, β-amino-2-chloro-, (βR)-
• EN300-1966284
• 1213406-73-5
• (2r)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol
• (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol

• MDL： MFCD09257031
• Inchi： 1S/C7H9ClN2O/c8-7-3-5(1-2-10-7)6(9)4-11/h1-3,6,11H,4,9H2/t6-/m0/s1
• InChI Key： VZCRYMQOVNCKPS-LURJTMIESA-N
• SMILES： C(O)[C@H](N)C1C=CN=C(Cl)C=1

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 352.8±37.0 °C(Predicted)
• pka: 11.98±0.10(Predicted)

Additional information on (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol

Introduction to (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol (CAS No. 1213406-73-5)

(2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol, with the CAS number 1213406-73-5, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral center and a 2-chloropyridinyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chiral nature of (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol is particularly important as it can influence the biological activity and selectivity of the final drug product. Chiral compounds often exhibit different pharmacological properties compared to their enantiomers, which can lead to enhanced therapeutic effects or reduced side effects. This property has been extensively studied in recent years, with numerous research articles highlighting the significance of chiral intermediates in drug discovery and development.

In terms of its chemical structure, (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol consists of an amino group, a hydroxyl group, and a 2-chloropyridinyl moiety attached to a chiral carbon atom. The presence of these functional groups provides multiple points for further chemical modification, making this compound a versatile building block for the synthesis of complex molecules. The 2-chloropyridinyl group, in particular, is known for its ability to form stable complexes with various metal ions, which can be exploited in catalytic reactions and coordination chemistry.

Recent studies have explored the potential applications of (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol in the development of novel therapeutics. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

Beyond antiviral applications, (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol has also shown promise in the treatment of neurological disorders. A study published in Chemical Biology & Drug Design demonstrated that certain derivatives of this compound exhibited neuroprotective effects in cellular models of Parkinson's disease. The researchers found that these derivatives could protect dopaminergic neurons from oxidative stress and apoptosis, suggesting their potential as therapeutic agents for neurodegenerative diseases.

The synthesis of (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol has been optimized through various methods to improve yield and enantiomeric purity. One common approach involves asymmetric synthesis using chiral catalysts or ligands. For example, a recent paper in Organic Letters described an efficient asymmetric hydrogenation method that achieved high enantiomeric excess (ee) values using a ruthenium-based catalyst. This method not only improved the yield but also reduced the number of purification steps required, making it more suitable for large-scale production.

In addition to its synthetic utility, (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol has been evaluated for its safety and toxicity profiles. Preclinical studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety assessments are essential before advancing to clinical trials. Current research is focused on optimizing the pharmacokinetic properties of derivatives of this compound to enhance their bioavailability and reduce potential side effects.

The future prospects for (2R)-2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol are promising, with ongoing investigations into its potential applications in various therapeutic areas. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play a significant role in the development of new drugs for unmet medical needs.

In conclusion, (2R)-2-amino-2-(2-chloropyridin-4-yi)ethan-l-oI (CAS No. 1‌‌‌‌‌‌‌‌‌‌‌‌‌‌​‍‍‍‍‍‍‍‍‍‍‍​‌​‌​‌​‌​‌​‌​‌​‌​‌​‌​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​066735) is a versatile and promising chiral intermediate with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent.